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Compound of Interest

Compound Name: Sodium pentachlorophenate

Cat. No.: B094111 Get Quote

In-Depth Technical Guide: Physical Properties of
Sodium Pentachlorophenate
This technical guide provides a comprehensive overview of the key physical properties of

sodium pentachlorophenate, with a specific focus on its melting point and appearance. The

information is intended for researchers, scientists, and professionals in drug development who

require precise and reliable data for their work.

Core Physical Characteristics
Sodium pentachlorophenate is an organochlorine compound widely used as a fungicide,

herbicide, and disinfectant.[1][2] A thorough understanding of its physical properties is crucial

for its safe handling, formulation, and environmental assessment.

Data Summary
The following table summarizes the primary physical properties of sodium
pentachlorophenate based on available data.
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Property Value Source(s)

Appearance White or tan, powdered solid. [1][2]

White or tan flakes or powder

with a characteristic odor.
[3]

Off-white to pale purple solid. [4][5]

Buff-colored crystalline

solid/powder.
[6][7][8]

Melting Point >300°C [4][5]

300°C [7]

Not less than 300°C [8]

Experimental Protocols
While specific experimental documentation for sodium pentachlorophenate is not readily

available in the public domain, standard methodologies for determining the melting point and

appearance of crystalline solids are well-established.

Determination of Melting Point
The melting point of a crystalline solid is a critical indicator of its purity.[5][9] The capillary

method is a widely accepted technique for this determination.[9]

Methodology:

Sample Preparation: A small amount of the finely powdered, dry sample of sodium
pentachlorophenate is packed into a thin-walled capillary tube, sealed at one end.[9] The

packing should be compact to ensure even heat distribution.

Apparatus: A melting point apparatus, such as a Mel-Temp or a Thiele tube, is used.[9]

These devices provide controlled heating of the sample.

Heating: The capillary tube is placed in the heating block of the apparatus. The temperature

is raised at a steady and slow rate, typically 1-2°C per minute, as it approaches the expected
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melting point.[7][9]

Observation: The sample is observed through a magnifying lens. The temperature at which

the first drop of liquid appears is recorded as the beginning of the melting range. The

temperature at which the entire solid has turned into a clear liquid is the end of the melting

range.[9] For a pure substance, this range is typically narrow (0.5-1.0°C).[5][9]

Assessment of Physical Appearance
The physical appearance of a chemical substance is determined through visual inspection and

comparison with established standards.

Methodology:

Sample Preparation: A representative sample of sodium pentachlorophenate is placed on

a clean, white, non-reactive surface, such as a watch glass.

Illumination: The sample is observed under controlled, neutral lighting conditions to avoid

color distortion.

Visual Inspection: The color, state (e.g., crystalline, powder, flakes), and any characteristic

odor are noted.[3]

Microscopy: For a more detailed analysis of the crystalline structure and morphology,

techniques like light microscopy or scanning electron microscopy (SEM) can be employed.

Logical Workflow for Physical Property
Determination
The following diagram illustrates a generalized workflow for the determination and verification

of the physical properties of a chemical compound like sodium pentachlorophenate.
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Phase 1: Sample Acquisition and Preparation

Phase 2: Experimental Analysis

Phase 3: Data Recording and Analysis

Phase 4: Reporting

Obtain High-Purity
Sodium Pentachlorophenate Sample

Grind to a Fine Powder
(if necessary)

Dry Sample to Remove Moisture

Determine Melting Point
(Capillary Method)

Visually Inspect for Appearance
(Color, Form, Odor)

Record Melting Range
(Onset and Completion) Document Appearance Characteristics

Compare with Literature Values
and Specifications

Generate Technical Data Sheet

Final Report Compilation

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b094111?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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